5-[4-(2-propylsulfanylphenyl)piperazin-1-yl]pentan-1-ol;hydrochloride

• CAS No.: 5632-46-2
• Molecular Formula: C18H31ClN2OS
• Molecular Weight: 359.0 g/mol
• IUPAC Name: 5-[4-(2-propylsulfanylphenyl)piperazin-1-yl]pentan-1-ol;hydrochloride
• InChI: InChI=1S/C18H30N2OS.ClH/c1-2-16-22-18-9-5-4-8-17(18)20-13-11-19(12-14-20)10-6-3-7-15-21;/h4-5,8-9,21H,2-3,6-7,10-16H2,1H3;1H
• InChI Key: DUBXPVUWWZKHBE-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=CC=CC=C1N2CCN(CC2)CCCCCO.Cl

Description

5-[4-(2-propylsulfanylphenyl)piperazin-1-yl]pentan-1-ol;hydrochloride is a chemical compound with a complex structure that includes a piperazine ring substituted with a propylsulfanylphenyl group and a pentanol chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[4-(2-propylsulfanylphenyl)piperazin-1-yl]pentan-1-ol typically involves multiple steps, starting with the preparation of the piperazine ring and subsequent substitution with the propylsulfanylphenyl group. The final step involves the addition of the pentanol chain. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors and automated systems to control reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions

5-[4-(2-propylsulfanylphenyl)piperazin-1-yl]pentan-1-ol can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide. Reaction conditions vary depending on the desired transformation but often involve controlled temperatures and specific solvents .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield alcohols or ketones, while substitution reactions may introduce new functional groups into the molecule .

Scientific Research Applications

5-[4-(2-propylsulfanylphenyl)piperazin-1-yl]pentan-1-ol has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential interactions with biological systems.

Medicine: Investigated for its potential therapeutic effects.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-[4-(2-propylsulfanylphenyl)piperazin-1-yl]pentan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate biological pathways and lead to various physiological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 4-(2-propylsulfanylphenyl)piperazine
• 1-(2-propylsulfanylphenyl)piperazine
• 5-(2-propylsulfanylphenyl)piperazin-1-ylpentanol

Uniqueness

5-[4-(2-propylsulfanylphenyl)piperazin-1-yl]pentan-1-ol is unique due to its specific substitution pattern and the presence of both a piperazine ring and a pentanol chain.